![molecular formula C10H8FNO2 B1518780 2-(6-Fluoro-2,4-dihydro-1,3-benzodioxin-8-yl)acetonitrile CAS No. 1087784-38-0](/img/structure/B1518780.png)
2-(6-Fluoro-2,4-dihydro-1,3-benzodioxin-8-yl)acetonitrile
Overview
Description
“2-(6-Fluoro-2,4-dihydro-1,3-benzodioxin-8-yl)acetonitrile” is a chemical compound with the molecular formula C10H8FNO2 . It has a molecular weight of 193.17 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzodioxin ring with a fluoro group at the 6-position and an acetonitrile group at the 2-position .Physical And Chemical Properties Analysis
“this compound” is a powder at room temperature . .Scientific Research Applications
Fluorogenic Chemosensors for Metal Ions
One notable application of compounds structurally related to 2-(6-Fluoro-2,4-dihydro-1,3-benzodioxin-8-yl)acetonitrile in scientific research is their use as fluorogenic chemosensors for detecting metal ions. For example, a thioamide derivative of 8-hydroxyquinoline-benzothiazole exhibited highly Hg2+-selective fluorescence enhancing properties in aqueous acetonitrile solution, indicating its potential as a selective chemodosimeter for mercury ions (Song et al., 2006).
Molecular Docking and Bioactive Molecules
The synthesis and analysis of compounds with a similar fluorinated structure have been studied for their potential as bioactive molecules. For instance, a study on methyl 4-fluoro-3-(morpholinosulfonyl)benzo[b]thiophene-2-carboxylate revealed its promising inhibitory activity against hepatitis B virus, demonstrating the utility of fluorinated compounds in the development of new potential inhibitors for viral diseases (Ivachtchenko et al., 2019).
Fluorescent Chemosensors for Zn2+ Ions
Another application includes the synthesis of a new fluorescent sensor for Zn2+ ions, highlighting the sensitivity and selectivity of fluorinated compounds towards specific metal ions in acetonitrile aqueous solutions. This sensor's ability to distinguish Zn2+ from Cd2+ ions underscores the potential for these compounds in environmental monitoring and bioimaging applications (Li et al., 2014).
Antimicrobial and Medicinal Applications
Fluorinated compounds also play a role in antimicrobial and medicinal research. A study on 2-acetyl-3H-benzo[f]chromen-3-one in acetonitrile and 1,4-dioxane explored its potential as an antimicrobial material. The research into the fluorescence quenching and drug-like activity of such compounds demonstrates their relevance in developing new therapeutic agents (Koppal et al., 2022).
Synthesis and Analytical Chemistry
Moreover, the reactivity of fluorinated compounds with aromatic compounds in acetonitrile has been studied, providing insights into the electrophilic and free-radical mechanisms that are central to synthetic and analytical chemistry (Ip et al., 1981).
Safety and Hazards
Properties
IUPAC Name |
2-(6-fluoro-4H-1,3-benzodioxin-8-yl)acetonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8FNO2/c11-9-3-7(1-2-12)10-8(4-9)5-13-6-14-10/h3-4H,1,5-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLPUYBXMERRZAK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C(=CC(=C2)F)CC#N)OCO1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8FNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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